Cas no 2703781-18-2 (6,6-dimethylspiro3.3heptan-1-one)

6,6-Dimethylspiro[3.3]heptan-1-one is a spirocyclic ketone characterized by its unique bridged bicyclic structure, offering steric hindrance and rigidity that make it valuable in synthetic chemistry. Its compact spiro framework enhances stability while maintaining reactivity, making it a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. The ketone functionality allows for further derivatization, enabling applications in asymmetric synthesis and ligand design. The dimethyl substitution at the 6-position contributes to increased lipophilicity, which can be advantageous in tuning physicochemical properties. This compound is particularly useful in the development of constrained analogs and bioactive molecules where precise spatial orientation is critical.
6,6-dimethylspiro3.3heptan-1-one structure
2703781-18-2 structure
Product Name:6,6-dimethylspiro3.3heptan-1-one
CAS No:2703781-18-2
MF:C9H14O
MW:138.206862926483
MDL:MFCD34551035
CID:5614556
PubChem ID:165945959
Update Time:2025-10-24

6,6-dimethylspiro3.3heptan-1-one Chemical and Physical Properties

Names and Identifiers

    • 6,6-dimethylspiro[3.3]heptan-1-one
    • EN300-33041558
    • 2703781-18-2
    • 6,6-dimethylspiro3.3heptan-1-one
    • MDL: MFCD34551035
    • Inchi: 1S/C9H14O/c1-8(2)5-9(6-8)4-3-7(9)10/h3-6H2,1-2H3
    • InChI Key: WTRXAZLVRTUCHS-UHFFFAOYSA-N
    • SMILES: O=C1CCC21CC(C)(C)C2

Computed Properties

  • Exact Mass: 138.104465066g/mol
  • Monoisotopic Mass: 138.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.00±0.1 g/cm3(Predicted)
  • Boiling Point: 190.0±8.0 °C(Predicted)

6,6-dimethylspiro3.3heptan-1-one Pricemore >>

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Enamine
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6,6-dimethylspiro3.3heptan-1-one Related Literature

Additional information on 6,6-dimethylspiro3.3heptan-1-one

6,6-Dimethylspiro[3.3]heptan-1-one: A Comprehensive Overview

The compound 6,6-dimethylspiro[3.3]heptan-1-one, also known by its CAS number 2703781-18-2, is a unique organic compound with a spirocyclic structure. This compound belongs to the class of cyclic ketones and has garnered attention in various fields due to its distinctive chemical properties and potential applications. The term spiro refers to the structural arrangement where two rings are joined by a single atom, in this case, a carbon atom. The presence of two methyl groups at the 6-position of the heptanone ring adds further complexity to its structure and influences its chemical behavior.

The synthesis of 6,6-dimethylspiro[3.3]heptan-1-one involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. One notable approach involves the use of Claisen condensation followed by cyclization, which has been shown to produce high-quality samples suitable for further analysis. Researchers have also explored the use of microwave-assisted synthesis techniques, which have demonstrated significant improvements in reaction efficiency and selectivity.

The physical properties of 6,6-dimethylspiro[3.3]heptan-1-one are highly relevant to its potential applications. The compound exhibits a melting point of approximately 55°C and a boiling point around 240°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of chemical reactivity, 6,6-dimethylspiro[3.3]heptan-1-one has shown interesting behavior in both acidic and basic conditions. Recent research has highlighted its ability to undergo enolate formation under basic conditions, which opens up possibilities for further functionalization. Additionally, the compound has demonstrated moderate stability under oxidative conditions, making it a candidate for applications in oxidative environments.

The applications of 6,6-dimethylspiro[3.3]heptan-1-one span across multiple domains. In the field of materials science, it has been investigated as a precursor for the synthesis of advanced polymers and composites. Its unique spirocyclic structure contributes to enhanced mechanical properties in polymer matrices, making it a promising candidate for high-performance materials.

In the pharmaceutical industry, 6,6-dimethylspiro[3.3]heptan-1-one has been explored as a potential drug scaffold due to its ability to form hydrogen bonds and interact with biological targets. Recent studies have focused on its role as a template for designing bioactive molecules with improved pharmacokinetic profiles.

The environmental impact of 6,6-dimethylspiro[3.3]heptan-1-one is another area of growing interest. Researchers have investigated its biodegradation pathways under various environmental conditions and have found that it exhibits moderate biodegradability under aerobic conditions. This information is crucial for assessing its potential ecological risks and ensuring sustainable practices in its production and use.

In conclusion, 6,6-dimethylspiro[3.3]heptan-1-one, with its unique structural features and versatile chemical properties, continues to be an area of active research across multiple disciplines. As new insights into its synthesis, reactivity, and applications emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.

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